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Compound of Interest

Compound Name: Ethyl 4-bromophenylacetate

Cat. No.: B048488 Get Quote

An In-depth Technical Guide to Ethyl 4-
bromophenylacetate
This technical guide provides a comprehensive overview of the physical and chemical

properties of Ethyl 4-bromophenylacetate, tailored for researchers, scientists, and

professionals in drug development. This document consolidates key data, experimental

protocols, and visualizations to facilitate its use as a versatile building block in organic

synthesis.
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Identifier Value

IUPAC Name ethyl 2-(4-bromophenyl)acetate[1]

Synonyms

4-Bromophenylacetic Acid Ethyl Ester, Ethyl p-

bromophenylacetate, Ethyl 4-

bromobenzeneacetate[2][3][4]

CAS Number 14062-25-0[1][5]

Molecular Formula C₁₀H₁₁BrO₂[1][6]

Molecular Weight 243.10 g/mol [4][7]

SMILES CCOC(=O)CC1=CC=C(Br)C=C1[1]

InChI Key ZFDCWHPNBWPPHG-UHFFFAOYSA-N[1]

Physicochemical Properties
A summary of the key physical and chemical properties of Ethyl 4-bromophenylacetate is

presented below.
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Property Value Reference

Appearance
Colorless to white or pale

yellow solid or liquid[1][2][8]

Thermo Fisher Scientific,

Fisher Scientific, Guidechem

Melting Point 28.0-34.0 °C[1] Thermo Fisher Scientific

29-31 °C[8][9] Fisher Scientific

29-33 °C[5] ChemicalBook, Sigma-Aldrich

Boiling Point 88-90 °C at 0.35 mmHg[2][5] ChemicalBook, Guidechem

144 °C at 11 mmHg[10]
Tokyo Chemical Industry Co.,

Ltd.

Density
1.389 ± 0.06 g/cm³ (Predicted)

[5]
ChemicalBook

Flash Point > 110 °C (> 230 °F)[8] Fisher Scientific, Sigma-Aldrich

Solubility

Insoluble in water.[9] Soluble in

other solvents, though

specifics are not detailed.

Fisher Scientific

Refractive Index 1.535[2] Guidechem

Vapor Pressure 0.00285 mmHg at 25°C[2] Guidechem

Spectral Data

Foundational & Exploratory

Check Availability & Pricing

© 2025 BenchChem. All rights reserved. 3 / 9 Tech Support

https://www.thermofisher.com/order/catalog/product/B22165.22
https://www.guidechem.com/dictionary/en/14062-25-0.html
https://www.fishersci.com/store/msds?partNumber=AC392990250&countryCode=US&language=en
https://www.thermofisher.com/order/catalog/product/B22165.22
https://www.fishersci.com/store/msds?partNumber=AC392990250&countryCode=US&language=en
https://www.fishersci.co.uk/store/msds?partNumber=11449697&countryCode=GB&language=en
https://www.chemicalbook.com/ChemicalProductProperty_EN_CB5109173.htm
https://www.guidechem.com/dictionary/en/14062-25-0.html
https://www.chemicalbook.com/ChemicalProductProperty_EN_CB5109173.htm
https://www.tcichemicals.com/OP/en/p/E0903
https://www.chemicalbook.com/ChemicalProductProperty_EN_CB5109173.htm
https://www.fishersci.com/store/msds?partNumber=AC392990250&countryCode=US&language=en
https://www.fishersci.co.uk/store/msds?partNumber=11449697&countryCode=GB&language=en
https://www.guidechem.com/dictionary/en/14062-25-0.html
https://www.guidechem.com/dictionary/en/14062-25-0.html
https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/product/b048488?utm_src=pdf-header-pricing
https://www.benchchem.com/contactus?utm_src=pdf-footer


Spectrum Type Data Highlights

¹H NMR

Spectra are available, but peak assignments

require further analysis from raw data sources.

[11]

¹³C NMR
Spectral data is available and can be accessed

for detailed analysis.[7][12]

Infrared (IR)
ATR-IR and FTIR spectra have been recorded.

[7]

Mass Spectrometry (MS)
GC-MS data is available, with major fragments

observed at m/z 105, 169, and 171.[7]

Synthesis Protocol: Fischer Esterification
Ethyl 4-bromophenylacetate is commonly synthesized via the Fischer esterification of 4-

bromophenylacetic acid with ethanol, using a strong acid catalyst.

Reaction:

4-Bromophenylacetic acid + Ethanol ⇌ Ethyl 4-bromophenylacetate + Water

Experimental Protocol:

Materials:

4-Bromophenylacetic acid

Ethanol (absolute)

Concentrated Sulfuric Acid

Diethyl ether

Saturated sodium bicarbonate solution

Brine (saturated NaCl solution)
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Anhydrous sodium sulfate

Procedure:

Suspend 4-bromophenylacetic acid (1 equivalent) in ethanol (approximately 1 mL per

mmol of acid).[5][6]

Slowly add concentrated sulfuric acid (catalytic amount, e.g., 0.04 equivalents) to the

suspension.[5][6]

Heat the reaction mixture to reflux and maintain for 15-24 hours.[5][6] The progress of the

reaction can be monitored by thin-layer chromatography (TLC).

Upon completion, allow the mixture to cool to room temperature.

Concentrate the mixture under reduced pressure to remove the excess ethanol.[5][6]

Dilute the residue with diethyl ether and wash with a saturated sodium bicarbonate

solution to neutralize any unreacted acid and the catalyst.[5][6]

Separate the organic layer and wash it sequentially with water and brine.

Dry the organic layer over anhydrous sodium sulfate, filter, and concentrate under reduced

pressure to yield the crude product.[5][6]

The product, Ethyl 4-bromophenylacetate, can be further purified by vacuum distillation.

Yield: High yields, often in the range of 97-99%, have been reported for this reaction.[5][6]

Reactivity and Applications
Ethyl 4-bromophenylacetate is a valuable intermediate in organic synthesis, primarily due to

its two reactive sites: the ester group and the aryl bromide.

Ester Group: The ester can be hydrolyzed to the corresponding carboxylic acid or can be

modified through various esterification and amidation reactions.
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Aryl Bromide: The bromine atom on the phenyl ring is amenable to a wide range of cross-

coupling reactions, such as Suzuki and Heck couplings, allowing for the introduction of

diverse substituents and the construction of more complex molecules.[2] It can also undergo

nucleophilic aromatic substitution reactions.

This dual reactivity makes it a key building block in the synthesis of pharmaceuticals,

agrochemicals, and other fine chemicals.[2][13] For instance, it is used in the preparation of

selective lysophosphatidic acid (LPA) receptor-1 antagonists.[5]

Safety and Handling
Hazard Identification:

Harmful if swallowed.[7][8]

Causes serious eye irritation.[7][8]

May cause skin and respiratory irritation.[4][7]

Stability and Reactivity:

Stable under normal conditions.[8][9]

Incompatible with strong oxidizing agents.[8][9]

Hazardous decomposition products include carbon monoxide, carbon dioxide, and hydrogen

halides.[8][9]

Handling Recommendations:

Wear appropriate personal protective equipment (PPE), including safety goggles, gloves,

and a lab coat.[8]

Handle in a well-ventilated area or under a chemical fume hood.[14]

Avoid contact with skin, eyes, and clothing.[8]

Store in a cool, dry place in a tightly sealed container.[5]
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Visualizations
The following diagrams illustrate the synthesis workflow and the logical relationship of its

applications.
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Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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The information provided in this document is for Research Use Only (RUO) and is strictly not

intended for diagnostic or therapeutic procedures. While BenchChem strives to provide

accurate protocols, we make no warranties, express or implied, regarding the fitness of this

product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent

suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]

Need Industrial/Bulk Grade? Request Custom Synthesis Quote
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